Cas no 119176-67-9 (Nonanedioic-D14 Acid)

• Product Name: Nonanedioic-D14 Acid
• CAS No: 119176-67-9
• MF: C₉H₁₆O₄
• MW: 202.307207107544
• CID: 132098
• PubChem ID: 72735488
• Update Time: 2025-05-20

Nonanedioic-D14 Acid Chemical and Physical Properties

Names and Identifiers

• Nonanedioic-d14 acid(9CI)
• 1,9-NONANEDIOIC-D14 ACID
• Nonanedioic-D14 Acid
• BDJRBEYXGGNYIS-ODSOAMBASA-N
• CS-0568232
• AS-84951
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8-tetradecadeuteriononanedioic acid
• Azelaic acid-d14
• D99576
• 119176-67-9
• HY-B0704S
• (?H??)nonanedioic acid

• Inchi： 1S/C9H16O4/c10-8(11)6-4-2-1-3-5-7-9(12)13/h1-7H2,(H,10,11)(H,12,13)/i1D2,2D2,3D2,4D2,5D2,6D2,7D2
• InChI Key： BDJRBEYXGGNYIS-ODSOAMBASA-N
• SMILES： OC(C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C(=O)O)=O

Computed Properties

• Exact Mass: 216.28044
• Monoisotopic Mass: 202.19273343g/mol
• Isotope Atom Count: 14
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on Nonanedioic-D14 Acid

Introduction to Nonanedioic-D14 Acid (CAS No. 119176-67-9)

Nonanedioic-D14 Acid, chemically known by its CAS number 119176-67-9, is a specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This deuterated derivative of nonanedioic acid finds applications in various scientific studies, particularly in the development of analytical methods and as a reference standard. The introduction of deuterium isotopes in organic molecules, such as Nonanedioic-D14 Acid, enhances the precision and sensitivity of analytical techniques, making it an invaluable tool for researchers.

The structure of Nonanedioic-D14 Acid consists of a nine-carbon chain with two carboxylic acid groups at the terminal positions. The deuterium substitution at specific carbon atoms improves the compound's stability and resistance to degradation, which is particularly beneficial in high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These properties make it an excellent internal standard for quantifying target analytes in complex mixtures.

In recent years, the demand for high-purity reference standards has increased exponentially, driven by advancements in regulatory compliance and the need for more accurate and reliable analytical data. Nonanedioic-D14 Acid has emerged as a key player in this domain, offering researchers a reliable tool for method validation and quality control. Its applications extend to the pharmaceutical industry, where it is used to confirm the purity and identity of active pharmaceutical ingredients (APIs).

The synthesis of Nonanedioic-D14 Acid involves a series of carefully controlled chemical reactions, including carboxylation and deuterium labeling. These processes require precise conditions to ensure high yield and minimal impurities. Recent breakthroughs in catalytic deuterium exchange have enabled more efficient production methods, reducing costs and improving accessibility for research institutions worldwide.

One of the most compelling aspects of Nonanedioic-D14 Acid is its role in metabolomics research. By incorporating deuterium isotopes into metabolic pathways, researchers can track the fate of specific compounds with unprecedented detail. This has led to significant discoveries in understanding drug metabolism and identifying potential biomarkers for various diseases. The compound's stability under metabolic conditions makes it an ideal candidate for these studies.

The use of Nonanedioic-D14 Acid in drug development has also shown promise in improving the accuracy of pharmacokinetic studies. By providing a stable reference standard, it allows for more precise measurement of drug absorption, distribution, metabolism, and excretion (ADME) profiles. This information is crucial for optimizing drug formulations and dosing regimens, ultimately leading to better patient outcomes.

Moreover, the versatility of Nonanedioic-D14 Acid extends beyond pharmaceutical applications. It has been utilized in environmental chemistry to study pollutant degradation pathways and in materials science to investigate polymer degradation mechanisms. The compound's unique properties make it a valuable asset across multiple scientific disciplines.

The future prospects for Nonanedioic-D14 Acid are promising, with ongoing research exploring new synthetic routes and expanding its range of applications. As analytical techniques continue to evolve, the demand for high-purity deuterated compounds like this one is expected to grow. Collaborative efforts between academia and industry are likely to drive innovation, further solidifying its importance in scientific research.

In conclusion, Nonanedioic-D14 Acid (CAS No. 119176-67-9) represents a significant advancement in chemical research, offering unparalleled precision and reliability in analytical methodologies. Its applications span across pharmaceuticals, metabolomics, environmental chemistry, and materials science, making it an indispensable tool for researchers worldwide. As scientific understanding continues to expand, the role of specialized compounds like this one will undoubtedly become even more critical.